Cas no 862088-66-2 (3-(Tetrahydropyran-4-yloxy)benzoic acid)

• Product Name: 3-(Tetrahydropyran-4-yloxy)benzoic acid
• CAS No: 862088-66-2
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 2950977
• Update Time: 2023-08-09

3-(Tetrahydropyran-4-yloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(四氢吡喃-4-基氧基)苯甲酸
• 3-(tetrahydropyran-4-yloxy)benzoic acid
• 3-(oxan-4-yloxy)benzoic acid
• 3-((Tetrahydro-2H-pyran-4-yl)oxy)benzoic acid
• 3-(tetrahydropyran-4-yloxy)benzoicacid
• 3-(Tetrahydro-pyran-4-yloxy)-benzoic acid
• 3-(Tetrahydropyran-4-yloxy)benzoic acid

• Inchi： 1S/C12H14O4/c13-12(14)9-2-1-3-11(8-9)16-10-4-6-15-7-5-10/h1-3,8,10H,4-7H2,(H,13,14)
• InChI Key： KFTLNTTVWSBYEG-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)OC1C=CC=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 235
• XLogP3: 2.4
• Topological Polar Surface Area: 55.8